Cas no 338978-71-5 (5-[(3,4-Dichlorophenyl)sulfanyl]-4-methyl-1,2,3-thiadiazole)
338978-71-5 structure
Product Name:5-[(3,4-Dichlorophenyl)sulfanyl]-4-methyl-1,2,3-thiadiazole
CAS No:338978-71-5
MF:C9H6Cl2N2S2
MW:277.193336963654
CID:6628968
PubChem ID:4368727
Update Time:2024-01-04
5-[(3,4-Dichlorophenyl)sulfanyl]-4-methyl-1,2,3-thiadiazole Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Thiadiazole, 5-[(3,4-dichlorophenyl)thio]-4-methyl-
- AKOS005104687
- 9F-341S
- 5-[(3,4-dichlorophenyl)sulfanyl]-4-methyl-1,2,3-thiadiazole
- 5-(3,4-dichlorophenyl)sulfanyl-4-methylthiadiazole
- 338978-71-5
- 5-[(3,4-Dichlorophenyl)sulfanyl]-4-methyl-1,2,3-thiadiazole
-
- Inchi: 1S/C9H6Cl2N2S2/c1-5-9(15-13-12-5)14-6-2-3-7(10)8(11)4-6/h2-4H,1H3
- InChI Key: PLWXYWXIPZZCGL-UHFFFAOYSA-N
- SMILES: S1C(SC2=CC=C(Cl)C(Cl)=C2)=C(C)N=N1
Computed Properties
- Exact Mass: 275.9349459g/mol
- Monoisotopic Mass: 275.9349459g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 79.3Ų
Experimental Properties
- Density: 1.55±0.1 g/cm3(Predicted)
- Boiling Point: 392.5±52.0 °C(Predicted)
- pka: -4.60±0.33(Predicted)
5-[(3,4-Dichlorophenyl)sulfanyl]-4-methyl-1,2,3-thiadiazole Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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